4-Methoxy-2,5-dimethylpyridine 1-oxide

• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 4-methoxy-2,5-dimethyl-1-oxidopyridin-1-ium
• InChI: InChI=1S/C8H11NO2/c1-6-5-9(10)7(2)4-8(6)11-3/h4-5H,1-3H3
• InChI Key: CCIQWCWHFYTLPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=[N+]1[O-])C)OC

Description

4-Methoxy-2,5-dimethylpyridine 1-oxide is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

12.2 g of sodium were dissolved 2 1 of methanol under argon, whereupon 60 g of 2,5-dimethyl-4-nitropyridine 1-oxide were added portionwise and the solution was left to boil under reflux overnight. The pH was adjusted to 7 with 5N hydrogen chloride in ethyl acetate while cooling and the mixture was evaporated in vacuo. The residue was taken up in 1 1 of methylene chloride, the solution was filtered through silica gel, which was rinsed with 0.4 1 of methylene chloride, and the combined filtrates were evaporated in vacuo The residue crystallized from methylene chloride/petroleum ether and there was obtained 4-methoxy-2,5-dimethylpyridine 1-oxide of melting point 99-101° .

Synthesis routes and methods II

Procedure details

12.2 g of sodium were dissolved in 2 l of methanol under argon, whereupon 60 g of 2,5-dimethyl-4-nitropyridine 1-oxide were added portionwise and the solution was left to boil under reflux overnight. The pH was adjusted to 7 with 5N hydrogen chloride in ethyl acetate while cooling and the mixture was evaporated in vacuo. The residue was taken up in 1 l of methylene chloride, the solution was filtered through silica gel, which was rinsed with 0.4 l of methylene chloride, and the combined filtrates were evaporated in vacuo. The residue crystallized from methylene chloride/petroleum ether and there was obtained 4-methoxy-2,5-dimethylpyridine 1-oxide of melting point 99°-101°.